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Compound of Interest

Compound Name: Gadofosveset
Cat. No.: B10832322
Get Quote
\ J

This guide provides immediate and essential safety, handling, and disposal information for
Gadofosveset (formerly marketed as Ablavar® or Vasovist®) for researchers, scientists, and
drug development professionals. The following procedural guidance is designed to ensure the
safe and effective handling of this gadolinium-based contrast agent in a laboratory setting.

Key Safety and Handling Information

Gadofosveset is a gadolinium-based contrast agent and should be handled with care,
following standard laboratory safety protocols for chemical agents. Personal protective
equipment (PPE) is crucial to minimize exposure.

Personal Protective Equipment (PPE)

When handling Gadofosveset, the following personal protective equipment is mandatory:
o Gloves: Wear nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles are required.

» Lab Coat: A standard laboratory coat should be worn to protect from spills.
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Emergency Procedures

In the event of exposure, follow these procedures immediately:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation develops.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Quantitative Data Summary

The following table summarizes key quantitative data for Gadofosveset trisodium.

Property Value

Molar Mass 975.88 g/mol (monohydrate)[1]

957.9 g/mol (anhydrous)[2][3]

Appearance Clear, colorless to pale yellow solution[4]
Concentration in Vial 0.25 mmol/mL (244 mg/mL)[4][5]

T1 Relaxivity (1.5T) 18-20 mM~1s~1[5]

Excretion ~95% renal, ~5% hepatic[5]

Experimental Protocol: Preparation of a Diluted
Gadofosveset Solution for In Vitro Studies

This is a representative protocol and should be adapted based on specific experimental needs.

Objective: To prepare a sterile 1 mM solution of Gadofosveset from a commercial vial for use
in cell culture experiments.
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Materials:
o Gadofosveset (0.25 mmol/mL) in a sealed vial
» Sterile, pyrogen-free water for injection or appropriate cell culture medium
» Sterile syringes and needles
 Sterile, conical tubes (15 mL and 50 mL)
o Calibrated micropipettes and sterile tips
» Biological safety cabinet (BSC)
Procedure:
e Preparation:
o Don the appropriate PPE (gloves, safety glasses, lab coat).
o Perform all sterile manipulations within a certified BSC.
o Wipe down the exterior of the Gadofosveset vial with 70% ethanol.
e Initial Dilution:

o Using a sterile syringe and needle, withdraw 0.2 mL of the 0.25 mmol/mL Gadofosveset
solution.

o Dispense the solution into a sterile 50 mL conical tube.
o Add 49.8 mL of sterile water for injection or cell culture medium to the conical tube.

o Cap the tube and gently invert several times to mix thoroughly. This results in a 1 mM
solution.

 Final Dilutions (if required):
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o For lower concentrations, perform serial dilutions from the 1 mM stock solution using
sterile technique. For example, to prepare a 100 uM solution, add 1 mL of the 1 mM stock
to 9 mL of the desired sterile diluent.

e Storage:

o Store the prepared solutions at 2-8°C. Use immediately if possible. The product
information states that after first opening, the medicinal product should be used
immediately[4].

Disposal Plan
All materials contaminated with Gadofosveset, including unused solutions, pipette tips, vials,

and gloves, must be disposed of as hazardous chemical waste.

» Liquid Waste: Collect all liquid waste containing Gadofosveset in a clearly labeled, sealed,
and chemically resistant container. Do not dispose of it down the drain[6].

o Solid Waste: All contaminated solid waste (e.g., gloves, pipette tips, empty vials) should be
placed in a designated hazardous waste container.

» Disposal: Arrange for pickup and disposal by a certified hazardous waste management
service in accordance with local, state, and federal regulations|[6].

Visualizations
Safe Handling Workflow

The following diagram illustrates the essential steps for the safe handling of Gadofosveset in a
laboratory environment.
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Preparation

Don PPE:
- Nitrile Gloves
- Safety Glasses
- Lab Coat

Prepare Work Area:

- Clean and decontaminate

- Use chemical fume hood if necessary

Proceed to Handling

-

Handling

Aliquotting and Dilution:

- Use calibrated equipment
- Avoid splashes and aerosols

;

Storage:

- Store in original container

- Protect from light

~
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After Use

-

Diswosal

Segregate Waste:
- Liquid waste container
- Solid waste container
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Label Waste Containers:
- 'Hazardous Waste'
- 'Gadofosveset'

;

~

(Arrange for Professional Disposal

-
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(Don Appropriate PPE)

(Prepare Biological Safety Cabinet)

Withdraw 0.2 mL of 0.25 mmol/mL
Gadofosveset Solution

Dispense into 49.8 mL of
Sterile Diluent
(Mix Gently by Inversion)

(Store at 2-8°C or Use Immediatel))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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